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An In-depth Technical Guide to the Thermodynamics of BTZ Black Holes
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed introduction to the thermodynamics of the Bafiados-Teitelboim-
Zanelli (BTZ) black hole, a foundational model in theoretical physics for understanding the
interplay between gravity, quantum mechanics, and thermodynamics.

Introduction to the BTZ Black Hole

The BTZ black hole, discovered in 1992 by Maximo Bafiados, Claudio Teitelboim, and Jorge
Zanelli, is a solution to Einstein's field equations in (2+1)-dimensional spacetime with a
negative cosmological constant.[1] Unlike its counterparts in higher dimensions, the BTZ black
hole is asymptotically anti-de Sitter (AdS), not asymptotically flat.[2] Despite its lower-
dimensional and topologically simpler nature, it exhibits a rich thermodynamic structure
analogous to more complex black holes, making it an invaluable theoretical laboratory.[1]

The BTZ black hole is characterized by its mass (M), angular momentum (J), and a negative
cosmological constant (A = -1/£2), where { is the AdS radius.[3] These parameters determine the
geometry of the spacetime and, consequently, its thermodynamic properties.

Core Thermodynamic Properties

The thermodynamics of a BTZ black hole is defined by its fundamental physical properties,
which are intrinsically linked. These properties are summarized in the table below.
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Data Presentation: Quantitative Thermodynamic

Properties
Property Symbol Formula Notes
A fundamental
Mass M - parameter of the black
hole.
A fundamental
Angular Momentum J - parameter of the black
hole.
Related to the
AdS Radius 0 N=-1/82 negative cosmological
constant A.
_ _ r«2=(M#2)* (1 +v(1  The location of the
Outer Horizon Radius r+ )
+ (JIMD)2)) event horizon.
_ _ r-2=(Mez/2) * (1-v(1 Present in rotating
Inner Horizon Radius r-
+ (JIMD)2)) BTZ black holes.
The thermal
. T H=(r+2-
Hawking Temperature  T_H temperature of the
r-2)/(2re2r+)
black hole.[4]
Proportional to the
) ) circumference (area in
Bekenstein-Hawking
S_BH S_BH = (21tr+)/(4G3) 2+1D) of the event
Entropy ) )
horizon. Gs is the 3D
Newton's constant.
Angular Velocity at the The rotational speed
_ H Q H=J/(2r+?) )
Horizon of the event horizon.
) C J=T _H(0S_BH/ Describes the black
Heat Capacity CJ

0T_H)_J

hole's thermal stability.

Experimental Protocols: Theoretical Derivations
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In the context of theoretical physics, "experimental protocols” correspond to the step-by-step
derivations of key physical quantities.

Derivation of the Hawking Temperature

The Hawking temperature of a BTZ black hole can be derived by calculating the surface gravity
(k) at the event horizon. The temperature is then given by T_H = k/(211).

Methodology:

Start with the BTZ Metric: The metric for a rotating BTZ black hole is given by: ds? = -N(r)zdt?
+ N(r)=2dr2 + r2(d$ + N (r)dt)2 where N(r)2 = -M + r2/€2 + J2/(4r2) and N Q(r) = -J/(2r?).

« |dentify the Killing Vector: The event horizon is a Killing horizon, and the relevant Killing
vector that is null at the horizonis =0 t+Q H o _¢.

o Calculate the Surface Gravity: The surface gravity K is defined by the equation {*a V_a &b =
K &b evaluated at the horizon. For the BTZ black hole, this calculation yields: k = (r+2 -
r-2)/(€2r+)

o Determine the Hawking Temperature: Using the relation T_H = k/(21), we arrive at the
Hawking temperature: T_H = (r+2 - r-2)/(21182r+)

Derivation of the Bekenstein-Hawking Entropy and the
First Law

The Bekenstein-Hawking entropy is derived from the area of the event horizon. The First Law
of Black Hole Thermodynamics for a BTZ black hole relates changes in its mass to changes in
its entropy and angular momentum.

Methodology:

o Bekenstein-Hawking Area-Entropy Relation: The entropy of a black hole is proportional to the
area of its event horizon. In 2+1 dimensions, the "area" is the circumference of the horizon: A
= 2Tr+
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o Calculate the Entropy: The Bekenstein-Hawking entropy is given by S_BH = A/(4Gs), where
Gs is the three-dimensional Newton's constant. This gives: S_BH = (21tr+)/(4G3) = 1ur+/(2Gs)

» Derive the First Law: The First Law of Black Hole Thermodynamics is expressed as: dM =
T HdIS BH+Q HdJ

This can be verified by taking the expressions for M, T_H, S_BH, and Q_H in terms of r+ and
r- and performing the differentiation.

Microscopic Derivation of Entropy via the Cardy
Formula

A significant achievement in theoretical physics is the microscopic derivation of the BTZ black
hole entropy using the Cardy formula from two-dimensional conformal field theory (CFT). This
provides a statistical mechanical origin for the black hole's entropy and is a key result of the
AdS/CFT correspondence.[5]

Methodology:

o AdS/CFT Correspondence: The AdS/CFT correspondence posits that a gravitational theory
in an AdS spacetime is equivalent to a CFT on the boundary of that spacetime. For the BTZ
black hole, the dual theory is a 2D CFT.[4]

e Cardy Formula: The Cardy formula provides the asymptotic density of states in a 2D CFT,
from which the entropy can be calculated:[5] S = 21t V((c/6)(Lo - ¢/24)) where 'c' is the central
charge of the CFT and Lo is the eigenvalue of the Virasoro zero-mode operator (related to
the energy).

o Identify CFT Parameters from Gravity: Brown and Henneaux showed that the central charge
of the CFT dual to 3D AdS gravity is: ¢ = 3U/(2G3s)

The energy Lo is related to the mass of the BTZ black hole. For a non-rotating BTZ black
hole, Lo = MX.

o Calculate the Entropy: Substituting the expressions for 'c' and Lo into the Cardy formula (in
the large M limit), we obtain: S = 21t V((3¢/(12Gs))(MX)) = 21r+/(4Gs) This result exactly

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cardy_formula
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://journals.aps.org/prb/abstract/10.1103/PhysRevB.108.155124
https://en.wikipedia.org/wiki/Cardy_formula
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

matches the Bekenstein-Hawking entropy, providing a microscopic explanation for the
thermodynamic entropy of the BTZ black hole.[6]

Visualizations
Logical Relationship of BTZ Black Hole Properties
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Caption: Logical flow from fundamental parameters to thermodynamic properties of a BTZ
black hole.

Experimental Workflow: Microscopic Entropy Derivation
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Caption: Workflow illustrating the derivation of BTZ black hole entropy via the AAS/CFT
correspondence and the Cardy formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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